Thermoresponsive fluorescent polymers based on a quaterthiophene-containing boron dipyrromethene (Bodipy) dyad dispersed in silicone rubber†

Journal of Materials Chemistry Pub Date: 2011-01-04 DOI: 10.1039/C0JM03351K

Abstract

A quaterthiophene-based boron dipyrromethene (Bodipy) dyad when dispersed uniformally in silicone rubber produces a thermoresponsive fluorescent material. The yellow fluorescence colour observed at low temperatures <200 째C changes to green upon heating the polymer. In contrast, the phenylene-based Bodipy dyad in silicone rubber displays a partial on to off fluorescence change at around 70 째C.

Graphical abstract: Thermoresponsive fluorescent polymers based on a quaterthiophene-containing boron dipyrromethene (Bodipy) dyad dispersed in silicone rubber
Thermoresponsive fluorescent polymers based on a quaterthiophene-containing boron dipyrromethene (Bodipy) dyad dispersed in silicone rubber†
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